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Abstract

Trimelamol (also known as CB 10-375 and NSC 283162) is a synthetic, water-soluble
analogue of the alkylating agent hexamethylmelamine. Developed as a second-generation s-
triazine derivative, Trimelamol was designed to circumvent the need for metabolic activation
and to allow for parenteral administration, addressing key limitations of its parent compound. Its
primary mechanism of action is the formation of DNA interstrand crosslinks, leading to cytotoxic
effects in proliferating cancer cells. Preclinical studies demonstrated its activity against various
tumor cell lines, including those resistant to platinum-based chemotherapy. Clinical
development, primarily focused on ovarian and lung cancer, proceeded through Phase | and Il
trials. While demonstrating some anti-tumor activity, its clinical utility was ultimately limited. This
technical guide provides a comprehensive overview of the discovery, development, and
mechanism of action of Trimelamol, presenting key preclinical and clinical data, experimental
methodologies, and the molecular pathways underpinning its activity.

Discovery and Rationale for Development
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Trimelamol was developed as an analogue of hexamethylmelamine with the key advantages
of not requiring metabolic activation and being sufficiently soluble for parenteral administration.
This addressed significant limitations of hexamethylmelamine, allowing for more direct and
controllable dosing. The development was part of a broader effort to create cytotoxic agents
with improved pharmacological profiles.

Synthesis of Trimelamol

While a specific, detailed protocol for the initial synthesis of Trimelamol is not readily available
in the public domain, the general synthesis of 2,4,6-trisubstituted-1,3,5-triazines proceeds via
sequential nucleophilic substitution of cyanuric chloride[1][2]. The synthesis of Trimelamol, or
N2,N4,N6-trihydroxymethyl-N2,N4,N6-trimethylmelamine, would logically follow a similar
pathway.

A plausible synthetic route is outlined below:

Plausible Synthetic Pathway for Trimelamol

(Cyanuric Chloride)

Methylamine

(2,4,6-Tris(methylamino)-1,3,5-triazin9

Formaldehyde

Trimelamol
(N2,N4,N6-trihydroxymethyl-N2,N4,N6-trimethylmelamine)
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Caption: Plausible synthetic pathway for Trimelamol.

Preclinical Development
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In Vitro Cytotoxicity

Trimelamol demonstrated a broad spectrum of cytotoxicity against various cancer cell lines.
The reported IC50 values highlight its potential as an anti-neoplastic agent.

Cell Line Type IC50 (pM)

GCT Germ Cell Tumor 24.3

L1210 Murine Lymphocytic Leukemia  33.4
Human Small Cell Lung

NCI-H69 8.5
Cancer

PC-6 Murine Plasmacytoma 12.9

Note: Data extracted from MedChemExpress product information. The exact experimental
conditions for these IC50 determinations are not specified.

In Vivo Antitumor Activity

An in vivo study investigated the antitumor effect of Trimelamol against human breast
carcinoma xenografts in nude mice. The study utilized several estrogen receptor (ER)-positive
(T-61, Br-10, R-27, MCF-7) and one ER-negative (MX-1) tumor model[3].

Experimental Protocol: Human Breast Carcinoma Xenograft Study
e Animal Model: Nude mice.
e Tumor Implantation: Subcutaneous implantation of human breast carcinoma xenografts.

o Treatment: Trimelamol was administered intraperitoneally at a dose of 60 mg/kg, dissolved
in 5% dimethylsulfoxide (DMSO) with 5% glucose.

o Dosing Schedule: Daily injections for 5 consecutive days, repeated weekly for three weeks.

» Endpoints: Tumor growth inhibition was monitored.
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Trimelamol demonstrated potent, dose-responsive antitumor activity against the T-61 and MX-
1 xenografts and a marginal effect on the Br-10 model. The R-27 and MCF-7 models were
insensitive to the agent[3]. This spectrum of activity was noted to be similar to that of
hexamethylmelamine in the same models.

In Vivo Xenograft Study Workflow
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Caption: Experimental workflow for the in vivo xenograft study.

Clinical Development
Phase | Clinical Trial

A Phase | clinical trial of Trimelamol was conducted to determine its maximum tolerated dose
(MTD), dose-limiting toxicities (DLTs), and pharmacokinetic profile. Two intravenous

© 2026 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/product/b1217834/docs?utm_src=pdf-body#the-discovery-and-development-of-trimelamol-a-technical-overview
https://pubmed.ncbi.nlm.nih.gov/1997112/
https://www.benchchem.com/product/b1217834/docs?utm_src=pdf-body-img#the-discovery-and-development-of-trimelamol-a-technical-overview
https://www.benchchem.com/product/b1217834/docs?utm_src=pdf-body#the-discovery-and-development-of-trimelamol-a-technical-overview
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1217834?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

administration schedules were evaluated: a single infusion repeated every 3 weeks, and three
daily doses repeated every 3 weeks.

Key Findings from the Phase | Trial:

Parameter Single Dose Schedule 3-Day Schedule

Maximum Tolerated Dose

2400 mg/mz 1000 mg/m?2

(MTD)
o o ) Myelosuppression (less
Dose-Limiting Toxicity (DLT) Myelosuppression
severe)
Nausea and vomiting (WHO
. Less marked non-

Other Toxicities Grade 3 at doses >1500

hematological toxicities
mg/m2)

Pharmacokinetic analysis revealed a linear correlation between the administered dose and the
area under the curve (AUC) for both schedules. Antitumor activity was observed, including one
complete response and nine partial responses, with notable activity in ovarian cancer. This led
to further investigation in this disease.

Phase Il Clinical Trial in Refractory Ovarian Cancer

A Phase Il study was conducted in 42 patients with recurrent or platinum-resistant advanced
ovarian cancer.

Trial Design and Key Results:

» Patient Population: 42 patients with recurrent or platinum-complex resistant advanced
ovarian cancer.

e Dosing Schedule: 800 mg/m? administered intravenously daily for 3 days.

¢ Objective Response Rate: 9.5% (1 complete response, 3 partial responses, and 5 minor
responses).

o Toxicity: The primary toxicities were nausea and vomiting, with minor myelosuppression.
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The study concluded that Trimelamol has limited activity in refractory ovarian cancer.

Mechanism of Action: DNA Interstrand Crosslinking
and Cellular Response

Trimelamol exerts its cytotoxic effects through the formation of DNA interstrand crosslinks
(ICLs). This process is acid-catalyzed and is thought to involve the formation of a reactive
iminium species that can covalently bind to nucleophilic sites on DNA bases, particularly
guanine.
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Mechanism of Action and Cellular Response
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Caption: Trimelamol's mechanism of action and the cellular response.
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The formation of ICLs physically prevents the separation of the two DNA strands, which is a
critical step in both DNA replication and transcription. When a replication fork encounters an
ICL, it stalls, triggering a complex cellular DNA damage response (DDR). Several DNA repair
pathways are involved in the recognition and attempted repair of ICLs, including the Fanconi
anemia (FA) pathway, nucleotide excision repair (NER), and homologous recombination (HR).
If the damage is too extensive or cannot be repaired, the cell is directed towards apoptosis, or
programmed cell death.

Conclusion

Trimelamol represents a rational design of a second-generation s-triazine anticancer agent
with an improved pharmacological profile over its predecessor, hexamethylmelamine. Its
development from synthesis through preclinical and clinical evaluation provides a valuable
case study in cytotoxic drug development. While it demonstrated a clear mechanism of action
and some clinical activity, particularly in ovarian cancer, its efficacy in the refractory setting was
limited. The insights gained from the study of Trimelamol and other DNA crosslinking agents
continue to inform the development of novel cancer therapeutics that target DNA replication
and repair pathways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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